2-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-[4-(propan-2-yl)phenyl]thiophene-3-sulfonamide
Description
This compound is a thiophene-3-sulfonamide derivative featuring a 1,2,4-oxadiazole ring substituted with a 2,4-dimethoxyphenyl group at position 3 and an N-methyl-N-[4-(propan-2-yl)phenyl] moiety. Its molecular formula is C₂₅H₂₆N₄O₅S₂, with a molecular weight of 526.62 g/mol. The structural complexity arises from the integration of sulfonamide, oxadiazole, and aromatic substituents, which are common motifs in bioactive molecules targeting enzymes or receptors . The 2,4-dimethoxy substitution on the phenyl ring likely enhances solubility and modulates electronic properties, while the isopropyl group on the para-position of the N-methylphenyl moiety may influence steric interactions in biological systems .
Properties
IUPAC Name |
2-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(4-propan-2-ylphenyl)thiophene-3-sulfonamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O5S2/c1-15(2)16-6-8-17(9-7-16)27(3)34(28,29)21-12-13-33-22(21)24-25-23(26-32-24)19-11-10-18(30-4)14-20(19)31-5/h6-15H,1-5H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXISCYZQEURUMH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)N(C)S(=O)(=O)C2=C(SC=C2)C3=NC(=NO3)C4=C(C=C(C=C4)OC)OC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O5S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-[4-(propan-2-yl)phenyl]thiophene-3-sulfonamide is a synthetic organic molecule with potential biological activities. This article reviews its biological properties, including anticancer, anti-inflammatory, and antimicrobial activities, supported by various research findings.
Chemical Structure and Properties
The compound features a complex structure characterized by:
- Oxadiazole ring : Known for its diverse biological activities.
- Thiophene moiety : Often associated with pharmacological properties.
- Sulfonamide group : Contributes to its potential antibacterial effects.
Anticancer Activity
Recent studies have highlighted the anticancer potential of oxadiazole derivatives. For instance, compounds similar to the one in focus have shown significant cytotoxic effects against various cancer cell lines. In a comparative study, derivatives exhibited IC50 values indicating their effectiveness against:
- MCF-7 (breast cancer) : Compounds demonstrated IC50 values ranging from 6.2 µM to 43.4 µM .
- HCT-116 (colon carcinoma) : Similar compounds showed promising results with IC50 values around 27.3 µM .
| Compound | Cell Line | IC50 (µM) |
|---|---|---|
| 47f | HCT-116 | 6.2 |
| 47e | T47D | 43.4 |
| 47f | T47D | 27.3 |
Anti-inflammatory Activity
The anti-inflammatory properties of oxadiazole derivatives have been documented in several studies. These compounds can inhibit pro-inflammatory cytokines, which are crucial in the pathogenesis of various inflammatory diseases. The mechanism often involves modulation of signaling pathways such as NF-kB and MAPK pathways.
Antimicrobial Activity
The sulfonamide component of the compound suggests potential antimicrobial properties. Research indicates that derivatives can exhibit activity against a range of bacteria and fungi:
- Bacterial strains : Compounds have shown effectiveness comparable to standard antibiotics like chloramphenicol.
| Pathogen | Activity Level |
|---|---|
| Staphylococcus aureus | Moderate |
| Escherichia coli | High |
| Candida albicans | Moderate |
Case Studies
- Study on Anticancer Effects : A recent publication detailed the synthesis of oxadiazole derivatives and their screening against various cancer cell lines, revealing that certain modifications significantly enhance cytotoxicity .
- Anti-inflammatory Mechanisms : Another study explored the anti-inflammatory mechanisms of oxadiazole derivatives, demonstrating their ability to reduce inflammation markers in vitro .
Comparison with Similar Compounds
Table 1: Key Structural Features of Comparable Compounds
Physicochemical Properties
Table 2: Spectral and Physical Data Comparison
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
